Tert-butyl 1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine-1-carboxylate

• IUPAC Name: tert-butyl 1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine-1-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)10-9-5-4-7-14(9)8-6-13-10/h9-10,13H,4-8H2,1-3H3
• InChI Key: OBVMNBPUKLLHHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1C2CCCN2CCN1
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

Compounds like this are often used in the field of medicinal chemistry where they can serve as building blocks in the synthesis of more complex molecules. They might also be used in material science for the development of new materials.

Synthesis Analysis

The synthesis of such compounds usually involves several steps, each requiring specific reagents and conditions. A common method for forming pyrrolopyrazine rings is through cyclization reactions.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like X-ray crystallography. This allows for the determination of the positions of atoms within the molecule and the lengths and angles of the chemical bonds.

Chemical Reactions Analysis

These compounds can undergo a variety of chemical reactions, depending on the functional groups present in the molecule. Common reactions might include substitution, addition, or elimination reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if it’s used as a pharmaceutical, it might interact with certain proteins or enzymes in the body.

Safety and Hazards

Like all chemicals, handling this compound would require appropriate safety measures. This might include wearing protective clothing and working in a well-ventilated area.

Future Directions

The future research directions would depend on the current applications of the compound. This could involve improving the synthesis method, discovering new reactions, or finding new applications.